Cas no 2248274-36-2 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1,3-benzothiazol-2-yl)cyclohexane-1-carboxylate)
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1,3-benzothiazol-2-yl)cyclohexane-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1,3-benzothiazol-2-yl)cyclohexane-1-carboxylate
- EN300-6523396
- 2248274-36-2
-
- Inchi: 1S/C22H18N2O4S/c25-20-14-8-2-3-9-15(14)21(26)24(20)28-22(27)16-10-4-1-7-13(16)19-23-17-11-5-6-12-18(17)29-19/h2-3,5-6,8-9,11-13,16H,1,4,7,10H2
- InChI Key: NCDRSEXSJYBBDY-UHFFFAOYSA-N
- SMILES: S1C2C=CC=CC=2N=C1C1CCCCC1C(=O)ON1C(C2C=CC=CC=2C1=O)=O
Computed Properties
- Exact Mass: 406.09872823g/mol
- Monoisotopic Mass: 406.09872823g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 29
- Rotatable Bond Count: 4
- Complexity: 662
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.8
- Topological Polar Surface Area: 105Ų
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1,3-benzothiazol-2-yl)cyclohexane-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6523396-1.0g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1,3-benzothiazol-2-yl)cyclohexane-1-carboxylate |
2248274-36-2 | 1g |
$0.0 | 2023-05-31 |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1,3-benzothiazol-2-yl)cyclohexane-1-carboxylate Related Literature
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1,3-benzothiazol-2-yl)cyclohexane-1-carboxylate
Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1,3-benzothiazol-2-yl)cyclohexane-1-carboxylate (CAS No. 2248274-36-2)
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1,3-benzothiazol-2-yl)cyclohexane-1-carboxylate, identified by its CAS number 2248274-36-2, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule represents a fusion of several pharmacophoric moieties, including an isoindole core, a benzothiazole substituent, and a cyclohexanecarboxylate functional group, which collectively contribute to its unique chemical and biological properties.
The isoindole scaffold is a privileged structure in drug discovery, known for its ability to interact with biological targets such as enzymes and receptors. In particular, the 1H-isoindole moiety has been extensively studied for its potential applications in the development of therapeutic agents targeting neurological disorders, cancer, and inflammation. The presence of a dioxo group (a carbonyl-keto group) further enhances the electrophilic nature of the isoindole core, making it a versatile intermediate for further functionalization.
The benzothiazole component is another critical pharmacophore in this compound. Benzothiazoles are well-documented scaffolds in medicinal chemistry, exhibiting a wide range of biological activities including antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a benzothiazol-2-yl group at the 2-position of the isoindole ring introduces additional hydrophobicity and electronic characteristics that can modulate binding interactions with biological targets.
The terminal cyclohexanecarboxylate moiety adds steric bulk and potential for further derivatization. This group not only influences the overall solubility and bioavailability of the compound but also provides a handle for structural optimization through esterification or amidation reactions. The cyclohexane ring itself can adopt multiple conformations, which may impact the compound's binding affinity and selectivity.
Recent advancements in computational chemistry have enabled more precise predictions of the biological activity of complex molecules like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1,3-benzothiazol-2-yl)cyclohexane-1-carboxylate. Molecular docking studies have suggested that this compound may exhibit inhibitory activity against several key enzymes implicated in diseases such as cancer and neurodegeneration. For instance, preliminary simulations indicate potential binding to cyclooxygenase (COX) enzymes, which are central to the inflammatory response.
In addition to computational studies, experimental investigations have begun to explore the pharmacological profile of this compound. In vitro assays have demonstrated modest inhibitory effects on certain enzyme targets, suggesting that further optimization may yield more potent derivatives. The combination of the isoindole, benzothiazole, and cyclohexanecarboxylate moieties appears to create a molecular framework that is conducive to drug-like properties such as oral bioavailability and metabolic stability.
The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1,3-benzothiazol-2-yl)cyclohexane-1-carboxylate involves multi-step organic transformations that highlight the ingenuity of synthetic chemists in constructing complex molecular architectures. Key synthetic strategies include cyclization reactions to form the isoindole core, nucleophilic substitution to introduce the benzothiazolyl group, and esterification to incorporate the cyclohexanecarboxylate moiety. These synthetic pathways not only showcase the versatility of modern organic chemistry but also provide valuable insights into how structural modifications can influence biological activity.
One particularly interesting aspect of this compound is its potential as a lead molecule for drug discovery. The unique combination of pharmacophores offers multiple avenues for exploration in terms of structure-based drug design. By leveraging high-throughput screening technologies and biophysical techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography, researchers can gain deeper insights into how this molecule interacts with biological targets.
From a medicinal chemistry perspective, the dioxo group within the isoindole ring is particularly noteworthy. This functional handle can be exploited for further derivatization through oxidation-reduction reactions or metal-catalyzed cross-coupling processes. Such transformations may lead to novel analogs with enhanced potency or selectivity against specific disease-related targets.
The role of benzothiazoles in medicinal chemistry cannot be overstated. These heterocycles have been incorporated into numerous approved drugs due to their favorable pharmacokinetic properties and broad spectrum of biological activities. The presence of a benzothiazol ring in 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yll 2-(1,3-benzothiazol-l)-cyclohexane-l-carboxylate suggests that this compound may inherit some of these advantageous characteristics while also introducing new interactions through its other functional groups.
The final component—the cyclohexanecarboxylate—adds another layer of complexity to this molecule. This ester-like functionality not only influences solubility but also provides opportunities for prodrug design or targeted delivery systems. For example, enzymatic hydrolysis of the ester bond could release an active pharmaceutical ingredient (API) at a specific site within an organism.
In conclusion,1,3-dioxo--,23--dihydro--,lH--isoindol--,22--ytl 22-(13--benzothiaz01--12--ytl)cyclohexane-l-carboxyllte (CAS No.l 2248274--36--l) represents a promising candidate for further pharmacological investigation.* Its unique structural features,* including*the *isoindole*, *benzothatz01*,*and* *cyclohexanecarboxyllte* moieties,*position it*as*a*valuable*starting*point*for*developing*tnew*treatments*lfor*multipIe*disorders.*With*the*advancement*lof*computational*biochemistry*land*synthetic*organic*chemistry,*the*promise*lthat*this*molecule*holds*lfor*better*lunderstanding*lof*disease*lpathways*lands*:development*lof*effective*ltherapeutics.lis*:evident.l
2248274-36-2 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1,3-benzothiazol-2-yl)cyclohexane-1-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)